Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt

• CAS RN: 17701-26-7
• Molecular Formula: C24H25N2O6S4-
• Molecular Weight: 566.7 g/mol
• IUPAC Name: 3-[2-[2-methyl-3-[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]prop-1-enyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
• InChI: InChI=1S/C24H26N2O6S4/c1-18(16-23-25(12-6-14-35(27,28)29)19-8-2-4-10-21(19)33-23)17-24-26(13-7-15-36(30,31)32)20-9-3-5-11-22(20)34-24/h2-5,8-11,16-17H,6-7,12-15H2,1H3,(H-,27,28,29,30,31,32)
• InChI Key: UWKASGMADAVFBW-UHFFFAOYSA-N
• SMILES: CC(=CC1=[N+](C2=CC=CC=C2S1)CCCS(=O)(=O)[O-])C=C3N(C4=CC=CC=C4S3)CCCS(=O)(=O)O

Description

Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt, also known as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), is a widely used compound in scientific research. MTT is a yellow tetrazolium salt that is metabolized by living cells to form a purple formazan product. This reaction is widely used as a measure of cell viability and proliferation.

Mechanism of Action

The mechanism of action of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt is based on the reduction of the tetrazolium salt by mitochondrial dehydrogenases in living cells. The reduction of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt by these enzymes produces a purple formazan product that is insoluble in water and can be quantified by spectrophotometry.
Biochemical and Physiological Effects:
Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt is not known to have any specific biochemical or physiological effects on living cells. The compound is metabolized by mitochondrial dehydrogenases to form a purple formazan product that is insoluble in water and can be quantified by spectrophotometry.

Advantages and Limitations for Lab Experiments

The Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt assay has several advantages over other methods for measuring cell viability and proliferation. The assay is simple, reliable, and can be used with a wide range of cell types. The assay is also amenable to high-throughput screening, making it useful for drug discovery and toxicology studies. However, the Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt assay has some limitations. The assay is not suitable for measuring the viability of cells that do not have mitochondrial dehydrogenases or that have low metabolic activity. The assay is also sensitive to changes in pH and temperature, which can affect the rate of formazan formation.

Future Directions

There are several future directions for the use of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt in scientific research. One potential application is the use of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt as a measure of mitochondrial function in living cells. The reduction of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt by mitochondrial dehydrogenases is a key step in the production of ATP by the electron transport chain. The use of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt as a measure of mitochondrial function could provide insights into the mechanisms of mitochondrial dysfunction in diseases such as Parkinson's disease and Alzheimer's disease. Another potential application is the use of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt as a measure of oxidative stress in living cells. The reduction of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt by mitochondrial dehydrogenases is sensitive to changes in the redox state of the cell. The use of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt as a measure of oxidative stress could provide insights into the mechanisms of oxidative damage in diseases such as cancer and cardiovascular disease.

Synthesis Methods

Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt is synthesized by the reaction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide with sodium hydroxide in water. The reaction produces a yellow tetrazolium salt that is purified by recrystallization.

Scientific Research Applications

Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt is widely used in scientific research as a measure of cell viability and proliferation. The Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt assay is a simple and reliable method for determining the number of viable cells in a cell culture. The assay is based on the reduction of Benzothiazolium, 2-[2-methyl-3-[3-(3-sulfopropyl)-2(3H)-benzothiazolylidene]-1-propenyl]-3-(3-sulfopropyl)-, inner salt by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells in the culture.